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Compound of Interest

Compound Name: 2-Methyl-2-pentenal

Cat. No.: B083557

An In-depth Technical Guide to 2-Methyl-2-
pentenal

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Methyl-2-pentenal (CAS No: 623-36-9), a key intermediate in organic synthesis
and a notable component in the flavor and fragrance industry. This document details its
structural characteristics, physicochemical parameters, reactivity, and established experimental
protocols for its synthesis.

General and Structural Information

2-Methyl-2-pentenal, also known as 2-Methylpent-2-enal, is an alpha,beta-unsaturated
aldehyde.[1] Its structure consists of a five-carbon chain with a methyl group at the second
carbon and a double bond between the second and third carbons. The presence of the
aldehyde functional group conjugated with a carbon-carbon double bond dictates its chemical
reactivity. It is found naturally as a volatile component in plants such as onions, chives, and
leeks.[1][2]

Table 1: Identifiers and Structural Details
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Identifier Value

IUPAC Name (E)-2-methylpent-2-enal[3]

CAS Number 623-36-9[4]

Molecular Formula CeH100[5]

Molecular Weight 98.14 g/mol [5]

SMILES CCC=C(C)C=0I3]

InChl Key IDEYZABHVQLHAF-GQCTYLIASA-N

Physical Properties

2-Methyl-2-pentenal is a flammable, colorless to pale yellow liquid with a characteristic
powerful, grassy-green, and slightly fruity odor.[1][4] Its key physical properties are summarized
below.

Table 2: Quantitative Physical Properties
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Property Value Conditions
Melting Point -90 °C[1][6]

Boiling Point 137-138 °C[1] @ 765 mmHg
134-136 °CJ3] @ 760 mmHg

Density 0.86 g/mL[1] @ 25 °C

0.861 g/cm?3[7]

Flash Point 32 °C (89.6 °F)[6] Closed Cup
Refractive Index 1.45[1] @ 20 °C (n20/D)
Vapor Density 3.3 (Air = 1)[8]
Water Solubility Insoluble (4710 mg/L est.)[8] @ 25 °C

N Soluble in alcohol and
Solubility )

dipropylene glycol[8]

Aroma Threshold 290 ppb[1] Recognition

Chemical Properties and Reactivity

The reactivity of 2-Methyl-2-pentenal is primarily governed by its alpha,beta-unsaturated
aldehyde functional group. This system allows for several key reaction types.

» Aldol Condensation: The compound is synthesized via the self-condensation of
propionaldehyde, a classic example of an aldol condensation reaction.[1][2]

o Hydrogenation: The double bond and the aldehyde group can be selectively or fully
hydrogenated. Catalytic hydrogenation over platinum, palladium, or copper catalysts has
been reported to yield 2-methylpentanal (the saturated aldehyde) or 2-methyl-1-pentanol (the
saturated alcohol).[9]

¢ Nucleophilic Addition: The conjugated system is susceptible to 1,2-addition (at the carbonyl
carbon) and 1,4-addition (Michael addition at the beta-carbon).

« Oxidation: The aldehyde group can be oxidized to a carboxylic acid.
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» Stability: 2-Methyl-2-pentenal is a flammable liquid and its vapors can form explosive
mixtures with air.[4] It should be stored in a cool, dry, and well-ventilated place away from

sources of ignition.[6]

Experimental Protocols
4.1 Synthesis via Aldol Condensation of Propionaldehyde
The most common method for preparing 2-Methyl-2-pentenal is the base-catalyzed self-aldol

condensation of propionaldehyde.[2][10] The reaction proceeds through an aldol addition to
form a B-hydroxy aldehyde, which then readily dehydrates to yield the a,3-unsaturated product.
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Caption: Synthesis of 2-Methyl-2-pentenal via Aldol Condensation.

Methodology:

» Reaction Setup: Propionaldehyde is used as the starting material. The reaction is typically
catalyzed by a base, such as an aqueous solution of sodium hydroxide (NaOH).[11] In some
procedures, an organic solvent like benzene may be used.[11][12]
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o Catalysis: The reaction can be initiated by adding propionaldehyde dropwise to a solution
containing the catalyst at a controlled temperature, for instance, between 10-30 °C.[12][13]

e Reaction: The mixture is stirred for a period ranging from 0.5 to 6 hours to allow for the
condensation and subsequent dehydration to occur.[12][13]

o Workup: After the reaction is complete, the mixture is washed with water. The organic layer
containing the crude 2-Methyl-2-pentenal is then separated from the aqueous layer.[10][13]

 Purification: The final product is purified by fractional distillation under reduced pressure to
isolate 2-Methyl-2-pentenal from unreacted starting material and byproducts.[10]

One study using an anion exchange resin as the catalyst at 30 °C for 2 hours reported a yield
of 93.54%.[12] Industrial preparations using NaOH as a catalyst report yields around 80%.[11]

Spectroscopic Data

Characterization of 2-Methyl-2-pentenal is typically performed using standard spectroscopic
methods.

¢ Nuclear Magnetic Resonance (NMR): H NMR and 3C NMR spectra are used to confirm the
structure, including the presence of the aldehyde proton, vinyl proton, and the specific
arrangement of methyl and ethyl groups. Spectral data is available for viewing in public
databases.[14]

« Infrared (IR) Spectroscopy: IR spectra will show characteristic absorption bands for the C=0
stretch of the conjugated aldehyde (typically around 1685-1665 cm~1) and the C=C stretch
(around 1640-1620 cm™1).

o Mass Spectrometry (MS): Electron ionization mass spectrometry can be used to determine
the molecular weight and fragmentation pattern, which is available on the NIST WebBook.
[15]

Safety and Handling

2-Methyl-2-pentenal is a hazardous substance requiring careful handling.[4]
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e Hazards: It is a flammable liquid and vapor (H226).[4] It is toxic if inhaled (H331), may cause
an allergic skin reaction (H317), and causes serious eye damage (H318).[4] It is also harmful
to aquatic life with long-lasting effects (H412).[4]

o Precautions: Use only in a well-ventilated area and with appropriate personal protective
equipment (PPE), including gloves, eye/face protection, and respiratory protection.[6][9]
Keep away from heat, sparks, open flames, and hot surfaces.[4] Ground and bond
containers and receiving equipment to prevent static discharge.[16]

o Storage: Store in a cool, tightly closed container in a dry and well-ventilated place.[6]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.synerzine.com/docs/sds/W1384%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W1384%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W1384%20SDS%20(US-English).pdf
https://www.chemicalbook.com/msds/2-methyl-2-pentenal.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/294667
https://www.synerzine.com/docs/sds/W1384%20SDS%20(US-English).pdf
https://www.echemi.com/sds/2-methyl-2-pentenal-pid_Rock4658.html
https://www.chemicalbook.com/msds/2-methyl-2-pentenal.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Materials

Propionaldehyde
+ Base Catalyst

Aldol Condensation
(Controlled Temp, Stirring)

:

Quench & Wash
(e.g., with Water)

;

Phase Separation
(Organic/Aqueous)

y

Dry Organic Layer
(e.g., MgS0a4)

'

Purification
(Fractional Distillation)

'

Product Analysis
(NMR, GC-MS, IR)

Final Product:
2-Methyl-2-pentenal

Click to download full resolution via product page

Caption: General Experimental Workflow for Synthesis and Purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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